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Compound of Interest

Tetrabromophenolphthalein ethyl
Compound Name:
ester

Cat. No. B073270

For researchers, scientists, and professionals in drug development, precise chemical
nomenclature is paramount for unambiguous communication and documentation. This guide
provides a detailed exploration of the International Union of Pure and Applied Chemistry
(IUPAC) name for the compound commonly known as Tetrabromophenolphthalein ethyl
ester.

The systematically assigned IUPAC name for Tetrabromophenolphthalein ethyl ester is ethyl
2-[(3,5-dibromo-4-hydroxyphenyl)-(3,5-dibromo-4-oxocyclohexa-2,5-dien-1-
ylidene)methyl]benzoate[1][2][3]. This name precisely describes the molecule's intricate
structure, which is foundational for its use as a pH indicator and in various analytical
methods[1][4].

Chemical Identity and Molecular Formula
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Identifier Value

Common Name Tetrabromophenolphthalein ethyl ester

ethyl 2-[(3,5-dibromo-4-hydroxyphenyl)-(3,5-
IUPAC Name dibromo-4-oxocyclohexa-2,5-dien-1-
ylidene)methyllbenzoate[1][2][3]

Molecular Formula C22H14Br404[1][2][5]

CAS Registry Number 1176-74-5[2]

It is important to distinguish the neutral form of the molecule from its salts. For instance, the
potassium salt is identified by the IUPAC name: potassium 2,6-dibromo-4-[(3,5-dibromo-4-
oxocyclohexa-2,5-dien-1-ylidene)[2-(ethoxycarbonyl)phenyl]methyl]benzen-1-olate[6][ 7][8].

Structural Elucidation through IUPAC Nomenclature

The IUPAC name can be deconstructed to visualize the molecule's architecture. This
systematic naming convention provides a logical framework for understanding the connectivity
of its constituent parts.

Logical relationship of the core components of Tetrabromophenolphthalein ethyl ester.

Experimental Workflow for Compound Identification

The standard experimental workflow to confirm the identity and structure of a chemical
compound like Tetrabromophenolphthalein ethyl ester involves a combination of
spectroscopic and spectrometric techniques.
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A typical experimental workflow for the identification and structural confirmation of a chemical
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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